Cas no 2227954-69-8 (tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227954-69-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5867327
• PubChem ID: 165704545
• Update Time: 2025-08-04

tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1887848
• 2227954-69-8

• Inchi： 1S/C13H21NO3/c1-5-10(15)11-8-6-9(11)14(7-8)12(16)17-13(2,3)4/h5,8-11,15H,1,6-7H2,2-4H3/t8-,9-,10?,11?/m0/s1
• InChI Key： ZHRJWHBUEATIRP-SAAXCQNUSA-N
• SMILES： OC(C=C)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo2.1.1hexane-2-carboxylate

Introduction to Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227954-69-8)

The compound Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by its CAS number 2227954-69-8, represents a fascinating molecule in the realm of medicinal chemistry and pharmacology. This bicyclic structure, featuring a tert-butyl group and an azabicyclo framework, has garnered significant attention due to its unique stereochemistry and potential biological activities. The presence of a chiral center at the (1S,4R) configuration suggests that this compound may exhibit enantioselective properties, which are increasingly important in drug design to enhance efficacy and minimize side effects.

In recent years, the exploration of azabicyclic scaffolds has been a hotspot in the pharmaceutical industry. These structures often mimic natural products and exhibit diverse biological functions, including analgesic, anti-inflammatory, and antimicrobial properties. The specific arrangement of atoms in Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate contributes to its potential as a lead compound for further drug development. The (1S,4R) stereochemistry is particularly noteworthy, as it aligns with the configuration found in several bioactive natural products, suggesting that this compound may interact with biological targets in a manner similar to known therapeutic agents.

The tert-butyl group attached to the molecule not only influences its steric properties but also enhances its solubility and stability, making it a promising candidate for further investigation. Additionally, the (1-hydroxyprop-2-en-1-yl) moiety introduces a hydrophilic region that could facilitate interactions with biological targets in aqueous environments. This dual functionality—steric bulk from the tert-butyl group and hydrophilicity from the propenol side chain—makes this compound an intriguing candidate for drug discovery.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (1S,4R) configuration of Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been shown to influence its binding affinity and selectivity towards certain enzymes and receptors. For instance, research has demonstrated that similar azabicyclic compounds can modulate pain signaling pathways by interacting with transient receptor potential (TRP) channels or other pain-related receptors. The unique stereochemical environment provided by this molecule may enable it to bind to these targets with high specificity.

The bicyclo[2.1.1]hexane core is a well-studied scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products like steroids and terpenes. This structural motif allows for optimal interactions with biological targets while maintaining steric hindrance that can prevent off-target effects. The incorporation of an azabicyclo framework into Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate enhances its potential as a pharmacophore by providing a rigid yet adaptable structure that can fit into complex binding pockets.

In addition to its structural features, the chemical properties of this compound make it suitable for further derivatization and optimization. The presence of both hydrophobic and hydrophilic regions allows for modifications that can improve solubility, bioavailability, and metabolic stability—a critical consideration in drug development. Researchers have explored various strategies to enhance the pharmacological profile of azabicyclic compounds by introducing additional functional groups or altering existing ones.

One particularly promising area of research involves using computational methods to predict the binding modes of Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate with biological targets such as enzymes or receptors. These simulations can provide valuable insights into how the molecule interacts with its target at a molecular level, guiding efforts to optimize its activity and selectivity. Advances in computational chemistry have made it possible to generate accurate models of protein-ligand interactions, enabling researchers to design more effective drug candidates.

The synthesis of complex molecules like Tert-butyl (1S,4R)-5-(1-hydroxyprop-2-en-1-y l)-2 azabicyclo[ 21 hexane - 22 carbox ylate presents both challenges and opportunities for synthetic chemists . The development of efficient synthetic routes is essential for producing sufficient quantities of this compound for preclinical studies . Recent advances in asymmetric synthesis have made it possible to construct chiral centers with high enantioselectivity , which is crucial for obtaining optically pure forms of this molecule . These methods often involve catalytic systems that promote high yields while maintaining stereochemical integrity.

The potential applications of this compound extend beyond traditional pharmaceuticals . For example , researchers have explored its use in agrochemicals , where similar scaffolds have shown promise as herbicides or insecticides . The unique combination of structural features in Tert-but yl ( 11 S , 44 R ) - 55 ( 11 hydro xyprop - 22 en - 11 ) - 22 az abicy clo [ 21 .11 ] hex ane - 22 car box ylate makes it a versatile building block for designing molecules with tailored biological activities .

In conclusion , Tert-but yl ( 11 S , 44 R ) - 55 ( 11 hydro xyprop - 22 en - 11 ) - 22 az abicy clo [ 21 .11 ] hex ane - 22 car box ylate represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities . Its stereochemistry , functional groups , and overall scaffold make it an attractive candidate for further investigation into drug discovery , agrochemicals , and other applications . As research continues to uncover new ways to leverage this compound's properties , it is likely that we will see further developments that highlight its importance in modern chemistry.